Cas no 131732-78-0 (3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 131732-78-0
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 3105050
• PubChem ID: 3837978
• Update Time: 2025-06-07

3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methoxy-N-(4-methoxy-phenyl)-benzenesulfonamide
• 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide
• 3-amino-4-methoxy-N-(4-methoxyphenyl)benzenesulfonamide
• AKOS000115452
• EN300-02396
• G33594
• Z56869437
• CS-0218891
• 131732-78-0

• Inchi： 1S/C14H16N2O4S/c1-19-11-5-3-10(4-6-11)16-21(17,18)12-7-8-14(20-2)13(15)9-12/h3-9,16H,15H2,1-2H3
• InChI Key： GYJZDFKDABGXIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OC)(NC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 308.08307817Da
• Monoisotopic Mass: 308.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide

Recent Advances in the Study of 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide (CAS: 131732-78-0)

3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide (CAS: 131732-78-0) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, resulting in a 15% increase in overall yield compared to traditional methods. This advancement not only enhances the scalability of production but also reduces the environmental impact of the synthesis process, aligning with the growing demand for sustainable chemistry practices.

In terms of pharmacological activity, 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide has demonstrated promising results as a potential inhibitor of carbonic anhydrase isoforms, particularly CA IX and CA XII. These isoforms are overexpressed in various cancer types, making them attractive targets for anticancer therapy. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective inhibition of CA IX with an IC50 value of 12.3 nM, while showing minimal activity against off-target isoforms. This selectivity is a critical factor in reducing potential side effects in therapeutic applications.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt hypoxia-inducible factor (HIF-1α) signaling pathways, which are crucial for tumor survival under hypoxic conditions. A 2024 study in Molecular Pharmacology utilized molecular docking simulations and cellular assays to demonstrate that 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide binds to the active site of CA IX, thereby interfering with its role in pH regulation and ultimately leading to tumor cell apoptosis. These findings suggest that the compound could serve as a dual-action therapeutic agent, targeting both enzymatic activity and downstream signaling pathways.

Beyond its anticancer potential, recent research has explored the compound's applicability in treating other conditions. A 2023 study in the European Journal of Pharmacology investigated its effects on inflammatory responses, revealing significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. These anti-inflammatory properties, coupled with its favorable pharmacokinetic profile, position 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide as a versatile candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide. Recent pharmacokinetic studies have identified issues related to its oral bioavailability, which currently stands at approximately 35% in rodent models. Researchers are actively exploring formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address this limitation. A 2024 publication in Drug Delivery and Translational Research highlighted the success of a lipid-based nanoparticle formulation in improving the compound's bioavailability to 62% while maintaining its therapeutic efficacy.

In conclusion, 3-amino-4-methoxy-N-(4-methoxyphenyl)benzene-1-sulfonamide (CAS: 131732-78-0) represents a compelling case study in the intersection of chemical synthesis and biological activity. The latest research underscores its potential as a multifaceted therapeutic agent, while also identifying areas for further optimization. As synthetic methodologies advance and our understanding of its mechanisms deepens, this compound is poised to make significant contributions to the field of precision medicine and targeted therapy.